![molecular formula C13H18LiN3O4 B6240637 lithium(1+) ion 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate CAS No. 2375271-20-6](/img/no-structure.png)
lithium(1+) ion 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate
Description
The compound “lithium(1+) ion 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate” is a chemical compound with the CAS Number: 2375271-20-6 . Its IUPAC name is lithium 6-((tert-butoxycarbonyl)amino)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate . The compound has a molecular weight of 287.24 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H19N3O4.Li/c1-13(2,3)20-12(19)14-8-4-5-10-15-9(11(17)18)7-16(10)6-8;/h7-8H,4-6H2,1-3H3,(H,14,19)(H,17,18);/q;+1/p-1 . This code provides a detailed description of the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a powder and it’s stored at a temperature of 4 degrees Celsius . The compound is shipped with an ice pack .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with this compound are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) ion 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate involves the protection of the carboxylic acid group, followed by the reaction with tert-butyl imidazole-2-carboxylate to form the tert-butyl ester. The tert-butyl ester is then reacted with lithium hydroxide to form the lithium salt of the imidazole carboxylate. The final step involves the deprotection of the tert-butyl group to form the desired compound.", "Starting Materials": [ "2-carboxy-5H,6H,7H,8H-imidazo[1,2-a]pyridine", "tert-butyl chloroformate", "lithium hydroxide", "tert-butyl imidazole-2-carboxylate" ], "Reaction": [ "Protection of the carboxylic acid group with tert-butyl chloroformate and a base such as triethylamine", "Reaction of the protected acid with tert-butyl imidazole-2-carboxylate and a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the tert-butyl ester", "Reaction of the tert-butyl ester with lithium hydroxide to form the lithium salt of the imidazole carboxylate", "Deprotection of the tert-butyl group with an acid such as trifluoroacetic acid to form the desired compound" ] } | |
CAS RN |
2375271-20-6 |
Product Name |
lithium(1+) ion 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
Molecular Formula |
C13H18LiN3O4 |
Molecular Weight |
287.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-3-{[4-(dimethylamino)phenyl]amino}-1,4-dihydronaphthalene-1,4-dione](/img/structure/B6240612.png)